Cas no 690631-97-1 (5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole is a boron-containing indole derivative widely used in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate ester (dioxaborolane) group enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The triisopropylsilyl (TIPS) protecting group on the indole nitrogen improves solubility and prevents unwanted side reactions during transformations. This compound is especially useful in pharmaceutical and materials science research, where precise functionalization of indole scaffolds is required. Its compatibility with various reaction conditions and high purity make it a reliable choice for synthetic applications.

5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole structure

690631-97-1 structure

Product Name:5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole

CAS No:690631-97-1

MF:C₂₃H₃₈BNO₂Si

MW:399.449827671051

CID:841342

PubChem ID:2794653

Update Time:2025-10-29

5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

- tri(propan-2-yl)-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-1-yl]silane
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
- 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)indole
- 690631-97-1
- FT-0755320
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tris(propan-2-yl)silyl]-1H-indole
- MFCD05865113
- SCHEMBL13394543
- AB22931
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tri(propan-2-yl)silyl]-1H-indole
- DTXSID90383298
- 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole, AldrichCPR
- AKOS025293747
- (1-(Tris(1-methylethyl)silyl)-1H-indol-5-yl)boronic acid pinacol ester pinacol ester
- DB-004464
- 5-(4，4，5，5-Tetramethyl-1，3，2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
- Inchi： 1S/C23H38BNO2Si/c1-16(2)28(17(3)4,18(5)6)25-14-13-19-15-20(11-12-21(19)25)24-26-22(7,8)23(9,10)27-24/h11-18H,1-10H3
- InChI Key： CZFZAMWINNZVLP-UHFFFAOYSA-N
- SMILES： [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2C=C(B3OC(C)(C)C(C)(C)O3)C=CC1=2